4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile

• Molecular Formula: C24H20N2OS
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 4-(4-methylphenyl)-6-(naphthalen-2-ylmethylsulfanyl)-2-oxo-3,4-dihydro-1H-pyridine-5-carbonitrile
• InChI: InChI=1S/C24H20N2OS/c1-16-6-9-19(10-7-16)21-13-23(27)26-24(22(21)14-25)28-15-17-8-11-18-4-2-3-5-20(18)12-17/h2-12,21H,13,15H2,1H3,(H,26,27)
• InChI Key: ODHPUETVBUGHRO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2CC(=O)NC(=C2C#N)SCC3=CC4=CC=CC=C4C=C3

Description

4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile, also known as MNS, is a compound that has gained attention in scientific research due to its potential therapeutic properties. MNS has been studied for its ability to inhibit the growth of cancer cells, as well as its potential use in treating neurological disorders.

Mechanism of Action

The exact mechanism of action of 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has also been shown to induce oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been shown to have several biochemical and physiological effects. In addition to its anticancer properties, 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been shown to have anti-inflammatory effects and to protect against oxidative stress. 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has also been studied for its potential use in treating neurological disorders, as it has been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells relatively unaffected. However, one limitation is that 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile is not very water-soluble, which can make it difficult to use in certain types of experiments.

Future Directions

There are several potential future directions for research on 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile. One area of interest is its potential use in combination with other anticancer drugs, as studies have shown that 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile can enhance the effectiveness of certain chemotherapy drugs. Another area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Further research is needed to fully understand the mechanism of action of 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile and its potential therapeutic applications.

Synthesis Methods

4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile can be synthesized using a multistep process, starting with the reaction of 2-naphthalenemethanethiol with 4-methylbenzaldehyde. The resulting product is then reacted with a pyridine derivative to form 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile.

Scientific Research Applications

4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile inhibits the growth of several types of cancer cells, including breast, lung, and colon cancer cells. 4-(4-Methylphenyl)-2-[(2-naphthylmethyl)sulfanyl]-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarbonitrile has also been shown to induce apoptosis, or programmed cell death, in cancer cells.